6-Chloro-9-(4-chlorophenoxy)-2-methoxyacridine

• CAS No.: 115960-63-9
• Molecular Formula: C20H13Cl2NO2
• Molecular Weight: 370.2 g/mol
• IUPAC Name: 6-chloro-9-(4-chlorophenoxy)-2-methoxyacridine
• InChI: InChI=1S/C20H13Cl2NO2/c1-24-15-7-9-18-17(11-15)20(25-14-5-2-12(21)3-6-14)16-8-4-13(22)10-19(16)23-18/h2-11H,1H3
• InChI Key: YNQUJOACGVTWMC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C3=C(C=C(C=C3)Cl)N=C2C=C1)OC4=CC=C(C=C4)Cl

Description

6-Chloro-9-(4-chlorophenoxy)-2-methoxyacridine is a useful research compound. Its molecular formula is C20H13Cl2NO2 and its molecular weight is 370.2 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

A reaction mixture consisting of 1.39 g (5.0 mmol) of 6,9-dichloro-2-methoxyacridine and 3.0 g (23 mmol) of p-chlorophenol was heated at 80° C. for 4 h. The hot reaction mixture was poured into hot 5% aqueous NaOH. The combined solution was stirred until a fine yellow crystalline precipitate appeared. The crystals were filtered, washed to neutrality with water and dried at 70° C. in vacuo. Recrystallization from pyridine afforded 6-chloro-9-(p-chlorophenoxy)-2-methoxyacridine as yellow microcrystals, yield 1.06 g (57%), mp 151.5°-153° C.; λ max (CH3OH) 400, 381, 351, 333, 318 (sh) and 262 nm; 1H-NMR (CDCl3, (CH3)4Si) δ 3.76 (s, 3) 6.7-6.9 (m, 2) 7.1-7.6 (m, 5) and 7.8-8.2 (m, 3).

Synthesis routes and methods II

Procedure details